Cas no 2229654-49-1 (5-(3-bromophenyl)pent-2-en-1-ol)
5-(3-bromophenyl)pent-2-en-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-bromophenyl)pent-2-en-1-ol
- 2229654-49-1
- EN300-1919064
-
- Inchi: 1S/C11H13BrO/c12-11-7-4-6-10(9-11)5-2-1-3-8-13/h1,3-4,6-7,9,13H,2,5,8H2/b3-1+
- InChI Key: VFUCLONGUYSFOE-HNQUOIGGSA-N
- SMILES: BrC1=CC=CC(=C1)CC/C=C/CO
Computed Properties
- Exact Mass: 240.01498g/mol
- Monoisotopic Mass: 240.01498g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 20.2Ų
5-(3-bromophenyl)pent-2-en-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1919064-1g |
5-(3-bromophenyl)pent-2-en-1-ol |
2229654-49-1 | 1g |
$884.0 | 2023-09-17 | ||
| Enamine | EN300-1919064-5g |
5-(3-bromophenyl)pent-2-en-1-ol |
2229654-49-1 | 5g |
$2566.0 | 2023-09-17 | ||
| Enamine | EN300-1919064-10g |
5-(3-bromophenyl)pent-2-en-1-ol |
2229654-49-1 | 10g |
$3807.0 | 2023-09-17 | ||
| Enamine | EN300-1919064-0.05g |
5-(3-bromophenyl)pent-2-en-1-ol |
2229654-49-1 | 0.05g |
$744.0 | 2023-09-17 | ||
| Enamine | EN300-1919064-0.1g |
5-(3-bromophenyl)pent-2-en-1-ol |
2229654-49-1 | 0.1g |
$779.0 | 2023-09-17 | ||
| Enamine | EN300-1919064-0.25g |
5-(3-bromophenyl)pent-2-en-1-ol |
2229654-49-1 | 0.25g |
$814.0 | 2023-09-17 | ||
| Enamine | EN300-1919064-0.5g |
5-(3-bromophenyl)pent-2-en-1-ol |
2229654-49-1 | 0.5g |
$849.0 | 2023-09-17 | ||
| Enamine | EN300-1919064-1.0g |
5-(3-bromophenyl)pent-2-en-1-ol |
2229654-49-1 | 1g |
$884.0 | 2023-06-01 | ||
| Enamine | EN300-1919064-2.5g |
5-(3-bromophenyl)pent-2-en-1-ol |
2229654-49-1 | 2.5g |
$1735.0 | 2023-09-17 | ||
| Enamine | EN300-1919064-5.0g |
5-(3-bromophenyl)pent-2-en-1-ol |
2229654-49-1 | 5g |
$2566.0 | 2023-06-01 |
5-(3-bromophenyl)pent-2-en-1-ol Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 5-(3-bromophenyl)pent-2-en-1-ol
Research Brief on 5-(3-bromophenyl)pent-2-en-1-ol (CAS: 2229654-49-1) in Chemical Biology and Pharmaceutical Applications
The compound 5-(3-bromophenyl)pent-2-en-1-ol (CAS: 2229654-49-1) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery. The bromophenyl moiety and the unsaturated alcohol functional group make it a versatile intermediate for further chemical modifications, particularly in the development of small-molecule inhibitors and bioactive probes.
Recent studies have highlighted the role of 5-(3-bromophenyl)pent-2-en-1-ol as a precursor in the synthesis of more complex molecules targeting inflammatory pathways and cancer-related proteins. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the modular construction of kinase inhibitors, where the bromine atom serves as a handle for cross-coupling reactions. The compound's ability to interact with cysteine residues in target proteins via its α,β-unsaturated alcohol moiety has also been explored, suggesting potential applications in covalent drug design.
In terms of biological activity, preliminary in vitro assays have shown that derivatives of 5-(3-bromophenyl)pent-2-en-1-ol exhibit moderate inhibitory effects on NF-κB signaling, a pathway implicated in chronic inflammation and oncogenesis. Researchers have attributed this activity to the compound's electrophilic character, which enables it to modulate redox-sensitive transcription factors. However, further optimization is required to improve selectivity and reduce off-target effects. Structural-activity relationship (SAR) studies are ongoing to elucidate the pharmacophoric features responsible for its bioactivity.
From a synthetic chemistry perspective, advances in catalytic asymmetric hydrogenation have enabled the production of enantiomerically pure forms of 5-(3-bromophenyl)pent-2-en-1-ol, which is critical for chiral drug development. A 2024 Nature Communications paper reported a novel iridium-catalyzed method achieving >99% enantiomeric excess (ee), addressing previous challenges in stereocontrol. This breakthrough opens avenues for exploring the differential biological effects of its (R)- and (S)-configurations, particularly in GPCR-targeted therapies.
Despite these promising developments, challenges remain in the clinical translation of 5-(3-bromophenyl)pent-2-en-1-ol-based compounds. Pharmacokinetic studies indicate rapid hepatic metabolism of the alcohol group, necessitating prodrug strategies or structural shielding. Additionally, the bromine atom's potential toxicity requires careful evaluation in lead optimization phases. Current research is focusing on deuterium incorporation at the allylic position to enhance metabolic stability while retaining biological activity.
In conclusion, 5-(3-bromophenyl)pent-2-en-1-ol represents a valuable chemical scaffold with multifaceted applications in medicinal chemistry. Its dual functionality as a synthetic intermediate and bioactive core structure positions it as a compound of significant interest for future drug discovery campaigns. Ongoing research efforts are expected to yield optimized derivatives with improved drug-like properties, potentially leading to novel therapeutic agents for inflammation and oncology indications.
2229654-49-1 (5-(3-bromophenyl)pent-2-en-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)